Cas no 1210469-11-6 (10-bromo-7-phenyl-benzo[c]carbazole)

• Product Name: 10-bromo-7-phenyl-benzo[c]carbazole
• CAS No: 1210469-11-6
• MF: C₂₂H₁₄BrN
• MW: 372.257264614105
• MDL: MFCD26390974
• CID: 1211813
• PubChem ID: 58410602
• Update Time: 2025-04-20

10-bromo-7-phenyl-benzo[c]carbazole Chemical and Physical Properties

Names and Identifiers

• 10-bromo-7-phenyl-benzo[c]carbazole
• 10-bromo-7-phenyl-7H-Benzo[c]carbazole
• MFCD26390974
• SB66285
• DB-322768
• E81678
• 10-BROMO-7-PHENYL-7(H)-BENZO[C]CARBAZOLE
• Bromo-7-phenyl-7H-benzo[c]carbazole
• CS-0135841
• AC-28767
• 1210469-11-6
• 10-bromo-7-phenylbenzo[c]carbazole
• SCHEMBL795985
• SY283370
• B5868

• MDL： MFCD26390974
• Inchi： 1S/C22H14BrN/c23-16-11-13-20-19(14-16)22-18-9-5-4-6-15(18)10-12-21(22)24(20)17-7-2-1-3-8-17/h1-14H
• InChI Key： BCEMVHZPTKWHDZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1=C3C=CC=CC3=CC=C1N2C1C=CC=CC=1

Computed Properties

• Exact Mass: 371.03102
• Monoisotopic Mass: 371.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 545.2±32.0 °C at 760 mmHg
• Flash Point: 283.5±25.1 °C
• Solubility: Insuluble (1.9E-5 g/L) (25 ºC),
• PSA: 4.93
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

10-bromo-7-phenyl-benzo[c]carbazole Security Information

• Signal Word：warning
• Hazard Statement： H315+H319
• Warning Statement： P264+P280+P302+P352+P332+P313+P362+P364+P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better